N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide

• Molecular Formula: C18H16BrNO3
• Molecular Weight: 374.2 g/mol
• IUPAC Name: N-[4-[(E)-3-(5-bromo-2-methoxyphenyl)prop-2-enoyl]phenyl]acetamide
• InChI: InChI=1S/C18H16BrNO3/c1-12(21)20-16-7-3-13(4-8-16)17(22)9-5-14-11-15(19)6-10-18(14)23-2/h3-11H,1-2H3,(H,20,21)/b9-5+
• InChI Key: QBDZKEQCGYZKQO-WEVVVXLNSA-N
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)/C=C/C2=C(C=CC(=C2)Br)OC
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)C=CC2=C(C=CC(=C2)Br)OC

Description

N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of acrylamide derivatives and has been studied extensively for its unique properties.

Mechanism of Action

The mechanism of action of N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. It also acts as an antioxidant by scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects:
N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. It also reduces the production of reactive oxygen species, which are responsible for oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide is its ability to reduce inflammation and oxidative stress in cells. This makes it a potential candidate for the treatment of various diseases. However, one of the limitations of this compound is its potential toxicity, which needs to be studied further.

Future Directions

There are several future directions for the study of N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide. One of the potential applications of this compound is in the treatment of inflammatory diseases such as arthritis and asthma. It can also be studied for its potential use in cancer therapy, as it has been found to exhibit anti-cancer properties. Further studies can also be carried out to understand the mechanism of action of this compound and to optimize its synthesis for better yields and purity.
Conclusion:
In conclusion, N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide is a synthetic compound that has potential applications in various scientific fields. It exhibits anti-inflammatory and antioxidant properties and has been studied extensively for its potential use in the treatment of various diseases. Further studies are required to fully understand the mechanism of action of this compound and to optimize its synthesis for better yields and purity.

Synthesis Methods

The synthesis of N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide involves the condensation of 5-bromo-2-methoxybenzaldehyde and 4-aminophenylacetic acid in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yields.

Scientific Research Applications

N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide has been studied extensively for its potential applications in various scientific fields. It has been found to exhibit significant anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.